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Abstract
This technical guide provides a comprehensive overview of 2-aminoheptanamide, a derivative

of the non-proteinogenic amino acid, 2-aminoheptanoic acid. Due to the limited availability of

specific experimental data for this compound, this guide synthesizes information from

analogous structures and established principles of organic chemistry to present its anticipated

chemical structure, physicochemical properties, a plausible synthetic route, and detailed

analytical characterization methodologies. This document is intended for researchers,

scientists, and professionals in drug development who require a foundational understanding of

this and similar aliphatic amino acid amides.

Introduction and Molecular Structure
2-Aminoheptanamide is the primary amide derivative of 2-aminoheptanoic acid. The core

structure consists of a seven-carbon heptane chain with an amino group at the α-carbon

(position 2) and a carboxamide group at position 1. The presence of a chiral center at the α-
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carbon indicates that 2-aminoheptanamide can exist as two enantiomers, (S)-2-
aminoheptanamide and (R)-2-aminoheptanamide, as well as a racemic mixture.

The amide functional group is a cornerstone of biological chemistry, most notably forming the

peptide bonds that link amino acids into proteins.[1][2] The incorporation of an amide in place

of a carboxylic acid can significantly alter a molecule's physicochemical properties, including its

solubility, polarity, and hydrogen bonding capacity, which in turn can influence its biological

activity and pharmacokinetic profile.[1]

Chemical Structure and Nomenclature
IUPAC Name: 2-Aminoheptanamide

Molecular Formula: C₇H₁₆N₂O

Canonical SMILES: CCCCCC(C(=O)N)N

InChI Key: (Predicted) Based on the structure, an InChI Key would be generated to provide a

unique identifier.

Caption: Chemical structure of 2-Aminoheptanamide.

Physicochemical Properties
Specific experimental data for 2-aminoheptanamide is not readily available in the literature.

Therefore, the following properties are predicted based on the known properties of its parent

amino acid, 2-aminoheptanoic acid, and the general characteristics of primary amides.
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Property Predicted Value Source/Justification

Molecular Weight 144.22 g/mol
Calculated from the molecular

formula C₇H₁₆N₂O.

Appearance White to off-white solid
Typical appearance for simple

organic amides.

Melting Point > 200 °C (with decomposition)

Amino acids and their simple

derivatives often have high

melting points due to strong

intermolecular hydrogen

bonding.[3][4]

Boiling Point Not applicable (decomposes)

Expected to decompose

before boiling at atmospheric

pressure.

Solubility

Soluble in water and polar

organic solvents (e.g.,

methanol, ethanol). Sparingly

soluble in nonpolar solvents.

The presence of the amino

and amide groups allows for

hydrogen bonding with polar

solvents.

pKa (α-amino group) ~8.0 - 9.0

The basicity of the α-amino

group is expected to be slightly

lower than that of the parent

amino acid due to the

electronic influence of the

amide group.

pKa (amide N-H) ~17
The amide protons are

generally not acidic.

LogP (Octanol-Water Partition

Coefficient)

Predicted to be lower than 2-

aminoheptanoic acid

The amide group is more polar

than a carboxylic acid group,

which would decrease the

lipophilicity.

Synthesis of 2-Aminoheptanamide
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2-Aminoheptanamide can be synthesized from its corresponding amino acid, 2-

aminoheptanoic acid, through standard amidation reactions. A common and effective method

involves the conversion of the carboxylic acid to a more reactive intermediate, such as an acid

chloride, followed by reaction with ammonia.[5][6]

Proposed Synthetic Workflow

2-Aminoheptanoic Acid
Protection of
Amino Group

(e.g., Boc anhydride)
N-Boc-2-aminoheptanoic acid

Activation of
Carboxylic Acid

(e.g., Thionyl Chloride)
N-Boc-2-aminoheptanoyl chloride Amidation

(Ammonia) N-Boc-2-aminoheptanamide Deprotection
(e.g., Trifluoroacetic Acid) 2-Aminoheptanamide

Purification
(Crystallization or
Chromatography)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Aminoheptanamide.

Detailed Experimental Protocol (Hypothetical)
Step 1: Protection of the Amino Group

Dissolve 2-aminoheptanoic acid (1 equivalent) in a suitable solvent system, such as a 1:1

mixture of dioxane and water.

Cool the solution to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) and a base such as sodium

bicarbonate (2 equivalents).

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to pH 2-3.

Extract the product, N-Boc-2-aminoheptanoic acid, with an organic solvent like ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the protected amino acid.
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Step 2: Activation of the Carboxylic Acid

Dissolve the N-Boc-2-aminoheptanoic acid (1 equivalent) in an anhydrous, non-protic solvent

such as dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C.

Slowly add thionyl chloride (SOCl₂, 1.2 equivalents) dropwise. A catalytic amount of

dimethylformamide (DMF) can be added to facilitate the reaction.

Stir the reaction at room temperature for 2-4 hours, monitoring for the cessation of gas

evolution.

Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude

N-Boc-2-aminoheptanoyl chloride. This intermediate is often used immediately in the next

step without further purification.

Step 3: Amidation

Dissolve the crude acid chloride in an anhydrous solvent like DCM or THF.

Cool the solution to 0 °C.

Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in a

suitable solvent (e.g., 0.5 M ammonia in dioxane) in excess (at least 2 equivalents).

Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional 2-4 hours.

Quench the reaction with water and extract the product, N-Boc-2-aminoheptanamide, with

an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to

yield the protected amide.

Step 4: Deprotection

Dissolve the N-Boc-2-aminoheptanamide in a minimal amount of DCM.
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Add an excess of trifluoroacetic acid (TFA), typically in a 1:1 ratio with DCM.

Stir at room temperature for 1-2 hours.

Remove the solvent and excess TFA under reduced pressure.

The resulting product, 2-aminoheptanamide, can be purified by crystallization or

chromatography.

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is essential for the structural

elucidation and purity assessment of 2-aminoheptanamide.

Spectroscopic Analysis
Infrared (IR) Spectroscopy The IR spectrum of a primary amide is characterized by several

distinct absorption bands.[7][8]

N-H Stretching: Two bands are expected in the region of 3350-3180 cm⁻¹ due to the

symmetric and asymmetric stretching of the N-H bonds in the primary amine and amide

groups.[9]

C=O Stretching (Amide I band): A strong absorption is anticipated between 1680-1630 cm⁻¹

for the carbonyl group of the primary amide.[8]

N-H Bending (Amide II band): A band in the range of 1640-1550 cm⁻¹ is characteristic of the

N-H bending vibration.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy provides detailed

information about the carbon-hydrogen framework of the molecule.

¹H NMR (Predicted):

-CH(NH₂)- (α-proton): A multiplet around δ 3.5-4.0 ppm.

-CONH₂ (Amide protons): Two broad singlets between δ 7.0-8.5 ppm.
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-NH₂ (Amine protons): A broad singlet that can exchange with D₂O, typically between δ

1.5-3.0 ppm.

Aliphatic Protons (-CH₂- and -CH₃): A series of multiplets in the upfield region (δ 0.8-1.8

ppm). The terminal methyl group would appear as a triplet around δ 0.9 ppm.

¹³C NMR (Predicted):

-C=O (Carbonyl carbon): A signal in the range of δ 170-180 ppm.

-CH(NH₂)- (α-carbon): A signal around δ 50-60 ppm.

Aliphatic Carbons (-CH₂- and -CH₃): Signals in the upfield region (δ 10-40 ppm).

Mass Spectrometry (MS) Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule.

Expected Molecular Ion ([M+H]⁺): m/z = 145.1335 (for the protonated molecule).

Fragmentation Pattern: Common fragmentation pathways for amino acid amides include the

loss of ammonia (NH₃), the loss of the amide group (CONH₂), and cleavage of the alkyl side

chain.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) Reversed-phase HPLC is a suitable method

for analyzing the purity of 2-aminoheptanamide.

Column: A C18 column is commonly used.

Mobile Phase: A gradient of water and a polar organic solvent (e.g., acetonitrile or methanol),

often with an additive like formic acid or trifluoroacetic acid to improve peak shape.

Detection: UV detection at a low wavelength (e.g., 210 nm) or detection by a more universal

detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering

Detector (ELSD).
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Thin Layer Chromatography (TLC) TLC is a quick and convenient method for monitoring the

progress of the synthesis.

Stationary Phase: Silica gel plates.

Mobile Phase: A mixture of a polar organic solvent (e.g., ethyl acetate or methanol) and a

less polar solvent (e.g., hexane or dichloromethane). A small amount of a base like

triethylamine may be added to reduce tailing.

Visualization: Staining with ninhydrin, which reacts with the primary amine to produce a

colored spot.

Biological Significance and Potential Applications
While there is no specific information on the biological activity of 2-aminoheptanamide, the

structural motif of an amino acid amide is present in numerous biologically active molecules.[1]

[10]

Peptidomimetics: As an unnatural amino acid derivative, it could be incorporated into

peptides to increase their stability against enzymatic degradation.

Enzyme Inhibitors: The amino and amide groups can serve as hydrogen bond donors and

acceptors, potentially interacting with the active sites of enzymes.

Drug Discovery: The aliphatic side chain provides lipophilicity, which can be important for

membrane permeability and interaction with hydrophobic pockets in biological targets. Some

amino acid amide derivatives have shown antimicrobial or anti-HIV activity.[11][12]

Further research is required to elucidate the specific biological roles and potential therapeutic

applications of 2-aminoheptanamide.

Safety and Handling
As 2-aminoheptanamide is a novel and uncharacterized compound, it should be handled with

care.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.
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Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

A full safety data sheet (SDS) should be consulted if available, or generated based on the

properties of similar compounds before handling.

Conclusion
This technical guide has provided a detailed, albeit largely predictive, overview of 2-
aminoheptanamide. The presented information on its structure, properties, synthesis, and

analytical characterization is based on established chemical principles and data from

analogous compounds. It is intended to serve as a foundational resource for researchers

interested in exploring the chemistry and potential applications of this and other non-

proteinogenic amino acid amides. Experimental validation of the predicted properties and

biological activities is a necessary next step to fully understand the potential of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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